Cas no 57601-56-6 (Disodium;azepane;oxido-oxo-phosphooxyphosphanium)

Disodium;azepane;oxido-oxo-phosphooxyphosphanium structure
57601-56-6 structure
Product Name:Disodium;azepane;oxido-oxo-phosphooxyphosphanium
CAS No:57601-56-6
MF:C6H13NNa2O5P2
MW:287.098185300827
CID:947291
Update Time:2023-08-02

Disodium;azepane;oxido-oxo-phosphooxyphosphanium Chemical and Physical Properties

Names and Identifiers

    • DISODIUM AZACYCLOHEPTANE DIPHOSPHONATE
    • disodium,azepane,oxido-oxo-phosphooxyphosphanium
    • PUBCHEM_57351100
    • Disodium;azepane;oxido-oxo-phosphooxyphosphanium
    • Inchi: 1S/C6H13N.2Na.O5P2/c1-2-4-6-7-5-3-1;;;1-6(2)5-7(3)4/h7H,1-6H2;;;/q;2*+1;
    • InChI Key: OTEKYOQZQHJSHP-UHFFFAOYSA-N
    • SMILES: [P+](=O)([O-])O[P+](=O)[O-].[Na+].[Na+].N1CCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Topological Polar Surface Area: 102
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